Cas no 2177365-48-7 (N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide structure
2177365-48-7 structure
Product Name:N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
CAS No:2177365-48-7
MF:C21H21N3O2S
MW:379.475343465805
CID:5340637
Update Time:2023-11-21

N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-([3,3'-bipyridin]-5-ylmethyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • N-[(5-pyridin-3-ylpyridin-3-yl)methyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
    • Inchi: 1S/C21H21N3O2S/c25-27(26,21-8-7-17-4-1-2-5-18(17)11-21)24-13-16-10-20(15-23-12-16)19-6-3-9-22-14-19/h3,6-12,14-15,24H,1-2,4-5,13H2
    • InChI Key: WEGRDBOADGRCEX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)CCCC2)(NCC1C=NC=C(C2C=NC=CC=2)C=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 577
  • XLogP3: 3.2
  • Topological Polar Surface Area: 80.3

N-({[3,3'-bipyridine]-5-yl}methyl)-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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